1,2-Pyrrolidinedicarboxamide,N2-[(4-chlorophenyl)methyl]-N2-methyl-N1-[4-(trifluoromethyl)phenyl]-,(2R)-

• Molecular Formula: C21H21ClF3N3O2
• Molecular Weight: 439.9 g/mol
• IUPAC Name: (2R)-2-N-[(4-chlorophenyl)methyl]-2-N-methyl-1-N-[4-(trifluoromethyl)phenyl]pyrrolidine-1,2-dicarboxamide
• InChI: InChI=1S/C21H21ClF3N3O2/c1-27(13-14-4-8-16(22)9-5-14)19(29)18-3-2-12-28(18)20(30)26-17-10-6-15(7-11-17)21(23,24)25/h4-11,18H,2-3,12-13H2,1H3,(H,26,30)/t18-/m1/s1
• InChI Key: QSEJUFNTTKWQER-GOSISDBHSA-N
• Isomeric SMILES: CN(CC1=CC=C(C=C1)Cl)C(=O)[C@H]2CCCN2C(=O)NC3=CC=C(C=C3)C(F)(F)F
• Canonical SMILES: CN(CC1=CC=C(C=C1)Cl)C(=O)C2CCCN2C(=O)NC3=CC=C(C=C3)C(F)(F)F

Description

The compound 1,2-Pyrrolidinedicarboxamide,N2-[(4-chlorophenyl)methyl]-N2-methyl-N1-[4-(trifluoromethyl)phenyl]-,(2R)- (IUPAC name: (2R)-2-N-[(4-chlorophenyl)methyl]-1-N-[2-fluoro-4-(trifluoromethyl)phenyl]-2-N-methylpyrrolidine-1,2-dicarboxamide) is a chiral pyrrolidine derivative with a molecular formula of C21H20ClF4N3O2 and a molecular weight of 457.854 g/mol . Key features include:

• Substituents: A 4-chlorobenzyl group at the N2 position, a methyl group on N2, and a 4-(trifluoromethyl)phenyl group at N1.
• Stereochemistry: The (2R) configuration at the pyrrolidine ring, which may influence receptor binding specificity.
• Physicochemical Properties: XlogP of 4.3 (indicating high lipophilicity), 6 hydrogen bond acceptors, and 1 hydrogen bond donor .
• Biological Relevance: Identified as a ligand for the C-C chemokine receptor type 1 (CCR1), a therapeutic target in inflammatory diseases .

Biological Activity

1,2-Pyrrolidinedicarboxamide, N2-[(4-chlorophenyl)methyl]-N2-methyl-N1-[4-(trifluoromethyl)phenyl]-, (2R)- is a compound of interest due to its potential biological activities. This article reviews its biological activity, focusing on antimicrobial, anti-inflammatory, and antidiabetic properties based on diverse research findings.

Chemical Structure and Properties

The compound's molecular formula is $C_{21}H_{21}ClF_3N_3O_2$ with a molecular weight of 439.9 g/mol. The structure features a pyrrolidine core substituted with various functional groups, including chlorophenyl and trifluoromethyl moieties, which are crucial for its biological activity.

Antimicrobial Activity

Recent studies have evaluated the antimicrobial properties of this compound against various bacterial strains:

• Minimum Inhibitory Concentration (MIC) : The compound exhibited significant activity against Staphylococcus aureus and methicillin-resistant strains (MRSA). The MIC values were reported as follows:
  • Against S. aureus : 25.9 µM
  • Against MRSA : 12.9 µM
  • The Minimum Bactericidal Concentration (MBC) was equal to the MIC, indicating bactericidal properties .

Table 1: Antimicrobial Activity Data

Bacterial Strain	MIC (µM)	MBC (µM)
Staphylococcus aureus	25.9	25.9
MRSA	12.9	12.9

Anti-Inflammatory Potential

The anti-inflammatory effects were assessed through the inhibition of NF-κB activation in vitro. Several compounds related to this structure showed promising results in attenuating lipopolysaccharide-induced inflammation:

• Compounds with trifluoromethyl substitutions demonstrated more potent anti-inflammatory effects compared to their parent structures.
• The activity was quantified, showing that some derivatives had an inhibition percentage exceeding 90% at specific concentrations .

Antidiabetic Activity

The compound has also been investigated for its potential antidiabetic effects:

• Inhibition of Enzymes : It was tested against key enzymes involved in carbohydrate metabolism:
  • α-Glucosidase : % Inhibition = 83.13%
  • α-Amylase : % Inhibition = 78.85%
  • PTP1B : % Inhibition = 88.35%

These results suggest that the compound may serve as a multi-target agent for diabetes management .

Table 2: Antidiabetic Activity Data

Compound	α-Glucosidase % Inhibition	α-Amylase % Inhibition	PTP-1B % Inhibition
N2-[(4-chlorophenyl)methyl]-N2-methyl-N1-[4-(trifluoromethyl)phenyl]-(2R)-	83.13 ± 0.80	78.85 ± 2.24	88.35 ± 0.89

Case Studies

Several case studies have highlighted the efficacy of similar compounds in clinical settings:

• Study on Antimicrobial Efficacy : A study noted that compounds with trifluoromethyl groups displayed enhanced antimicrobial activity against resistant strains of bacteria, supporting the hypothesis that such substitutions increase potency .
• Anti-inflammatory Mechanisms : Research indicated that the inhibition of NF-κB by these compounds could lead to reduced inflammatory responses in various models, suggesting therapeutic potential in inflammatory diseases .
• Diabetes Management Trials : Preliminary trials indicated that compounds structurally similar to the one studied showed significant reductions in blood glucose levels in diabetic models, warranting further investigation into their mechanisms of action .

Scientific Research Applications

Synonyms and Identifiers

Several synonyms and identifiers are associated with this compound:

• CHEMBL473734
• SCHEMBL14304109
• VGKHYFSWFRIGOW-LJQANCHMSA-N
• BDBM50293054

Potential Applications

While the provided search results do not explicitly detail specific applications of 1,2-Pyrrolidinedicarboxamide, N2-[(4-chlorophenyl)methyl]-N2-methyl-N1-[4-(trifluoromethyl)phenyl]-, (2R)-, related research areas and the compound's properties suggest potential uses:

• Pharmaceutical Research: Given its complex structure and the presence of halogenated functional groups, it may be relevant in synthesizing novel pharmaceutical agents .
• Agrochemical Research: The presence of trifluoromethyl and chlorophenyl groups may lend itself to applications in developing new pesticides .
• Biocontrol Agents: Research in related areas suggests the exploration of bacteria strains like Bacillus spp. and Pseudomonas spp. as biocontrol agents against fungal pathogens in crops, indicating a potential area where this compound or its derivatives could be investigated .
• Metabolic Engineering: Exploration of specialized metabolites from Cannabis, such as bibenzyls, with anti-inflammatory properties, highlights a potential area for the compound in creating rational metabolic engineering of natural product therapeutics .
• Acaricidal Activity: Hemp essential oil and its components, such as (E)-caryophyllene and α-humulene, have shown toxicity to mites and ticks, suggesting that compounds with similar structures could be explored for acaricidal properties .

No specific case studies were found in the search results regarding the applications of 1,2-Pyrrolidinedicarboxamide, N2-[(4-chlorophenyl)methyl]-N2-methyl-N1-[4-(trifluoromethyl)phenyl]-, (2R)-.

Comparison with Similar Compounds

(2R,4R)-N1-(4-Chlorophenyl)-N2-(2-Fluoro-4-(2-Oxopyridin-1(2H)-yl)Phenyl)-4-Methoxy-4-Methylpyrrolidine-1,2-Dicarboxamide

• Structural Differences :
  • Additional 4-methoxy-4-methyl substituents on the pyrrolidine ring.
  • A 2-fluoro-4-(2-oxopyridinyl)phenyl group at N2 instead of 4-(trifluoromethyl)phenyl.
  • Stereochemistry : (2R,4R) vs. (2R) in the target compound.

N1-Phenyl-N2-(2-Phenylethyl)-1,2-Pyrrolidinedicarboxamide

• Structural Differences: Phenyl and 2-phenylethyl groups at N1 and N2, respectively, lacking halogen or trifluoromethyl substituents. No stereochemical specification.
• Physicochemical Impact :
  • Reduced molecular weight (~364 g/mol ) compared to the target compound.
  • Lower XlogP (estimated <3) due to absence of lipophilic trifluoromethyl and chlorophenyl groups.
• Biological Implications : Likely distinct target profiles due to simpler substituents .

6-[(2,3-Difluoro-4-Hydroxyphenyl)Methyl]-9-Hydroxy-5-Methyl-7-Oxo-N-[4-(Trifluoromethyl)Phenyl]-5,6-Diazaspiro[3.5]Non-8-Ene-8-Carboxamide

• Structural Differences: Diazaspiro[3.5]nonene core replaces the pyrrolidine ring. Hydroxyphenyl and trifluoromethylphenyl groups present.
• Synthesis Notes: Prepared via coupling with (S)-tert-butyl 2-(hydroxymethyl)pyrrolidine-1-carboxylate, yielding 90% after purification .
• Biological Relevance : The spiro structure and hydroxyl groups may enhance binding to enzymes or receptors requiring polar interactions.

N2,N2-Dimethyl-N1-[[2-Methyl-4-(2,3,4,5-Tetrahydro-1-Benzazepin-1-Ylcarbonyl)Phenyl]Methyl]-4-Phenylmethoxy-Pyrrolidine-1,2-Dicarboxamide

• Structural Differences :
  • Benzazepine-carbonyl moiety introduces a heterocyclic extension.
  • Phenylmethoxy group at the 4-position of the pyrrolidine ring.
• Functional Impact :
  • The benzazepine group may confer affinity for neurological targets (e.g., dopamine receptors).
  • Increased steric bulk could reduce membrane permeability compared to the target compound .

Key Research Findings

• Stereochemistry Matters : The (2R) configuration in the target compound is critical for CCR1 binding, as mirror-image enantiomers often show reduced activity .
• Trifluoromethyl Groups Enhance Lipophilicity : The 4-(trifluoromethyl)phenyl group in the target compound contributes to its high XlogP (4.3), favoring blood-brain barrier penetration, which is absent in simpler analogs like the N1-phenyl derivative .